Cas no 55703-66-7 (4-acetyl-3,5-dimethoxybenzoic acid)

4-acetyl-3,5-dimethoxybenzoic acid structure
55703-66-7 structure
Product Name:4-acetyl-3,5-dimethoxybenzoic acid
CAS No:55703-66-7
MF:C11H12O5
MW:224.209983825684
CID:944360
PubChem ID:3016989
Update Time:2025-04-19

4-acetyl-3,5-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-acetyl-3,5-dimethoxybenzoic acid
    • 55703-66-7
    • DTXSID10204239
    • 4-acetyl-3,5-dimethoxy-benzoic acid
    • NS00033371
    • EINECS 259-769-8
    • Inchi: 1S/C11H12O5/c1-6(12)10-8(15-2)4-7(11(13)14)5-9(10)16-3/h4-5H,1-3H3,(H,13,14)
    • InChI Key: YDAUNLHADFMIBZ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=O)O)C=C(C=1C(C)=O)OC

Computed Properties

  • Exact Mass: 224.06846
  • Monoisotopic Mass: 224.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83

4-acetyl-3,5-dimethoxybenzoic acid Related Literature

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